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4,4'-ethylidenebisphenol synthesis pathway

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4,4'-(ETHANE-1,1-DIYL)DIPHENOL

CAS No.: 2081-08-5

Cat. No.: S586312

Synthesis Pathway

The primary synthesis method for 4,4'-ethylidenebisphenol (BPE) identified involves a condensation reaction

[1].

Reaction: Phenol with 4-Hydroxystyrene [1] Catalyst: Iron chloride (FeClsz) [1] Conditions: Refluxed for 4
hours [1]

The diagram below illustrates this direct synthesis pathway:
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BPE is a solid, white to off-white crystalline compound at room temperature [2] [1]. The table below

summarizes its key identifiers and physical properties:

Property Value

CAS Number 2081-08-5 [2] [3] [1]
Molecular Formula C14H1402 [2] [3] [1]
Molecular Weight 214.26 g/mol [2] [3] [1]
Melting Point 123 - 127 °C [2] [1]
Boiling Point 215°C at 0.7 Torr [2] [1]
Predicted pKa 10.10 £ 0.10 [2] [1]

BPE is commercially available from various chemical suppliers. The table below provides a sample of

available products for your reference:

Price
Manufacturer Product Description Purity Packaging
(USD)
Sigma-Aldrich Bisphenol E analytical Analytical 100 mg $73.00 [2]
standard Standard
TCI Chemical 4,4'-Ethylidenebisphenol >98.0% (GC) 25¢g $86.00 [2]
Santa Cruz 4,4'-Ethylidenebisphenol N/A 259 $107.00 [3]
Biotechnology
Ambeed 4,4'-(Ethane-1,1- 97% 100 g $480.00 [2]
diyl)diphenol

Applications and Research Context
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BPE is primarily used in industrial applications and scientific research:

¢ Industrial Uses: It functions as a monomer in the synthesis of polymers like polycarbonates and
polyurethanes, and is also used in the production of paints, adhesives, and other coatings [3]. It can
stabilize formulations and improve oil retention capacity [2] [1].

¢ Research Relevance: BPE is recognized as a bisphenol A (BPA) analog [4]. With increasing
restrictions on BPA, industry uses BPE and other analogs as substitutes [4]. Scientific reviews note
that these analogs can have comparable or even stronger endocrine-disrupting effects than BPA
itself, interacting with nuclear receptors and disrupting signaling pathways [4].

Safety and Handling

Safety data indicates that BPE is an irritant [2]. The provided hazard statements are:

e H315: Causes skin irritation [2]
e H319: Causes serious eye irritation [2]

Standard laboratory precautions are advised, including wearing protective gloves, eye protection, and

thoroughly washing skin after handling [2].

Guidance for Further Research

The current search results are limited for an in-depth technical guide. To acquire more comprehensive

information, you may find the following approaches helpful:

e Consult Specialized Databases: Search platforms like SciFinder» or Reaxys using the CAS
number (2081-08-5) to find detailed synthetic procedures, spectral data, and original research
articles.

¢ Refine Your Search Strategy: Use the specific CAS number and keywords like "optimized
synthesis," "kinetics," or "scale-up" to locate more technical details.

¢ Review Broader Literature on BPA Analogs: The significant health concerns around BPA analogs
[4] suggest that a deeper investigation into the toxicological and endocrine disruption mechanisms of
BPE could be a critical component of your whitepaper.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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